Cas no 942788-61-6 (1-4-(4-bromo-3-propoxybenzenesulfonyl)piperazin-1-ylethan-1-one)

• Product Name: 1-4-(4-bromo-3-propoxybenzenesulfonyl)piperazin-1-ylethan-1-one
• CAS No: 942788-61-6
• MF: C₁₅H₂₁BrN₂O₄S
• MW: 405.307242155075
• CID: 5504383
• Update Time: 2025-05-19

1-4-(4-bromo-3-propoxybenzenesulfonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-[(4-acetyl-1-piperazinyl)sulfonyl]-2-bromophenyl propyl ether
• Ethanone, 1-[4-[(4-bromo-3-propoxyphenyl)sulfonyl]-1-piperazinyl]-
• 1-4-(4-bromo-3-propoxybenzenesulfonyl)piperazin-1-ylethan-1-one

• Inchi： 1S/C15H21BrN2O4S/c1-3-10-22-15-11-13(4-5-14(15)16)23(20,21)18-8-6-17(7-9-18)12(2)19/h4-5,11H,3,6-10H2,1-2H3
• InChI Key： MHAXXZBWXYPQCH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(S(C2=CC=C(Br)C(OCCC)=C2)(=O)=O)CC1)C

Experimental Properties

• Density: 1.446±0.06 g/cm3(Predicted)
• Boiling Point: 547.0±60.0 °C(Predicted)
• pka: -0.85±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-4-(4-bromo-3-propoxybenzenesulfonyl)piperazin-1-ylethan-1-one

Comprehensive Overview of 1-4-(4-bromo-3-propoxybenzenesulfonyl)piperazin-1-ylethan-1-one (CAS No. 942788-61-6)

1-4-(4-bromo-3-propoxybenzenesulfonyl)piperazin-1-ylethan-1-one (CAS No. 942788-61-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a crucial role in the development of novel therapeutic agents and advanced materials. Its sulfonyl and piperazine moieties make it a valuable intermediate in synthetic chemistry, particularly in the design of bioactive molecules.

The compound's CAS number 942788-61-6 is a key identifier for researchers and manufacturers, ensuring precise tracking and regulatory compliance. With the growing demand for high-purity chemical intermediates, 1-4-(4-bromo-3-propoxybenzenesulfonyl)piperazin-1-ylethan-1-one has become a focal point in drug discovery pipelines. Its applications span across medicinal chemistry, material science, and biochemical research, making it a versatile tool for scientists.

One of the most searched questions in the field is: "What are the applications of sulfonyl piperazine derivatives in drug development?" This compound, with its 4-bromo-3-propoxybenzenesulfonyl group, is often studied for its potential in modulating biological targets. Researchers are particularly interested in its role as a kinase inhibitor scaffold or GPCR modulator, which aligns with current trends in precision medicine and targeted therapies.

From a synthetic perspective, CAS 942788-61-6 is valued for its reactivity and stability under various conditions. The propoxy and bromo substituents offer opportunities for further functionalization, enabling the creation of diverse molecular libraries. This adaptability is critical in combinatorial chemistry and high-throughput screening, where rapid iteration of molecular designs is essential.

The compound's physicochemical properties, such as its solubility, melting point, and stability profile, are frequently queried in academic and industrial databases. These parameters are vital for formulation scientists and process chemists working on scale-up synthesis or drug delivery systems. Recent advancements in green chemistry have also sparked interest in optimizing the synthesis of 1-4-(4-bromo-3-propoxybenzenesulfonyl)piperazin-1-ylethan-1-one to reduce environmental impact.

In the context of intellectual property, 942788-61-6 has been referenced in several patents related to central nervous system (CNS) therapeutics and anti-inflammatory agents. This highlights its potential as a privileged structure in pharmacophore design. The compound's structure-activity relationship (SAR) studies are often cited in literature reviews, making it a subject of ongoing investigation in academic research and industrial R&D.

Market analyses indicate a steady demand for piperazine-based intermediates like 1-4-(4-bromo-3-propoxybenzenesulfonyl)piperazin-1-ylethan-1-one, driven by the expansion of the pharmaceutical outsourcing sector. Suppliers and contract research organizations (CROs) frequently list this compound in their catalogs, catering to the needs of drug discovery teams worldwide. Quality control measures, including HPLC purity testing and spectroscopic characterization, are emphasized to meet industry standards.

Looking ahead, the compound's relevance is expected to grow in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. Its structural features align well with the requirements for E3 ligase binders or warhead carriers, positioning it as a candidate for next-generation therapeutic modalities. As the scientific community continues to explore new chemical entities (NCEs), CAS 942788-61-6 remains a compound of significant interest.

For researchers seeking custom synthesis or bulk quantities of 1-4-(4-bromo-3-propoxybenzenesulfonyl)piperazin-1-ylethan-1-one, it is essential to partner with reputable suppliers who adhere to Good Manufacturing Practices (GMP). Documentation such as Certificates of Analysis (CoA) and material safety data sheets (MSDS) should be thoroughly reviewed to ensure compliance with regional regulations and research requirements.